Cas no 1443981-63-2 (2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• CAS No: 1443981-63-2
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• CID: 5141312
• PubChem ID: 71758705
• Update Time: 2025-06-11

2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-
• 2-chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• EN300-38104
• Z381549104
• 1443981-63-2
• AKOS033429363
• F73205
• 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• Inchi： 1S/C15H18ClNO/c16-10-15(18)17(12-8-9-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-2,4,6,12,14H,3,5,7-10H2
• InChI Key： GISQBULGVHDDHB-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)C1C2=C(C=CC=C2)CCC1)(=O)CCl

Computed Properties

• Exact Mass: 263.1076919g/mol
• Monoisotopic Mass: 263.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

Introduction to 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide (CAS No. 1443981-63-2)

2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide (CAS No. 1443981-63-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acetamides and is characterized by the presence of a chloro group, a cyclopropyl moiety, and a tetrahydronaphthalene ring system. These structural elements contribute to its diverse biological activities and make it an interesting candidate for further research and development.

The chloro group in the structure of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide plays a crucial role in modulating its physicochemical properties and biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach their target sites. This property is particularly important in drug design, as it can influence the bioavailability and pharmacokinetics of the compound.

The cyclopropyl moiety is another key structural feature of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide. Cyclopropyl groups are known for their strain energy and unique electronic properties, which can affect the conformational flexibility and reactivity of the molecule. In medicinal chemistry, cyclopropyl-containing compounds have been explored for their potential as inhibitors of various enzymes and receptors. For example, recent studies have shown that cyclopropyl derivatives can exhibit potent antiviral and anticancer activities.

The tetrahydronaphthalene ring system is a common scaffold in many bioactive molecules due to its rigidity and ability to form stable interactions with biological targets. This ring system is often found in natural products and has been extensively studied for its pharmacological properties. In the context of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide, the tetrahydronaphthalene ring contributes to the overall stability and binding affinity of the molecule.

Recent research has focused on exploring the potential therapeutic applications of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide. One area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with viral replication processes by targeting specific viral proteins or host cell factors involved in viral entry or assembly. This makes it a promising candidate for the development of new antiviral therapies.

The pharmacokinetic profile of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide has also been studied to understand its behavior in biological systems. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to penetrate cell membranes efficiently, while its structural stability ensures prolonged residence time at target sites.

Furthermore, the safety profile of 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further investigations are needed to fully assess its safety in humans.

In conclusion, 2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide (CAS No. 1443981-63-2) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential as an inhibitor of key enzymes and viral proteins makes it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.